Cas no 1261896-35-8 ((2,4)-Dihydroxy-5-(3-fluoro-5-hydroxyphenyl)pyrimidine)

• Product Name: (2,4)-Dihydroxy-5-(3-fluoro-5-hydroxyphenyl)pyrimidine
• CAS No: 1261896-35-8
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• MDL: MFCD18316533
• CID: 5158324
• Update Time: 2023-08-24

(2,4)-Dihydroxy-5-(3-fluoro-5-hydroxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(3-fluoro-5-hydroxyphenyl)pyrimidine

• MDL： MFCD18316533
• Inchi： 1S/C10H7FN2O3/c11-6-1-5(2-7(14)3-6)8-4-12-10(16)13-9(8)15/h1-4,14H,(H2,12,13,15,16)
• InChI Key： LAUNRTSUMXHSSN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=CNC(NC1=O)=O)O

Computed Properties

• Exact Mass: 222.044
• Monoisotopic Mass: 222.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines